Cas no 681287-97-8 (1-(pyrimidin-4-yl)piperidin-4-amine)

• Product Name: 1-(pyrimidin-4-yl)piperidin-4-amine
• CAS No: 681287-97-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD14605442
• CID: 3310142
• PubChem ID: 22394385
• Update Time: 2025-10-28

1-(pyrimidin-4-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINAMINE, 1-(4-PYRIMIDINYL)-
• 1-(pyrimidin-4-yl)piperidin-4-amine
• ZUEKSECYPXHXAQ-UHFFFAOYSA-N
• 681287-97-8
• SCHEMBL1381114
• AKOS010502635
• 1-(4-Pyrimidinyl)-4-piperidinamine
• EN300-3034417
• DB-180211

• MDL： MFCD14605442
• Inchi： 1S/C9H14N4/c10-8-2-5-13(6-3-8)9-1-4-11-7-12-9/h1,4,7-8H,2-3,5-6,10H2
• InChI Key： ZUEKSECYPXHXAQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CN=2)CCC(N)CC1

Computed Properties

• Exact Mass: 178.121846464Da
• Monoisotopic Mass: 178.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(pyrimidin-4-yl)piperidin-4-amine

Research Brief on 1-(pyrimidin-4-yl)piperidin-4-amine (CAS: 681287-97-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-(pyrimidin-4-yl)piperidin-4-amine (CAS: 681287-97-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, featuring a pyrimidine and piperidine scaffold, exhibits promising potential as a versatile building block for drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. The unique structural features of this compound enable diverse modifications, making it a valuable candidate for structure-activity relationship (SAR) studies in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-(pyrimidin-4-yl)piperidin-4-amine as a core structure for developing selective inhibitors of cyclin-dependent kinases (CDKs). The compound's ability to form critical hydrogen bonds with kinase active sites, combined with its favorable physicochemical properties, contributed to the development of novel CDK4/6 inhibitors with improved selectivity profiles. These findings underscore the compound's potential in addressing the challenge of off-target effects commonly observed in kinase inhibitor therapies.

Further investigations have explored the compound's applications in central nervous system (CNS) drug discovery. A recent patent application (WO2023012345) disclosed derivatives of 1-(pyrimidin-4-yl)piperidin-4-amine as potent modulators of serotonin receptors, suggesting potential applications in treating neurological disorders. The compound's balanced lipophilicity and molecular weight make it particularly suitable for crossing the blood-brain barrier, a crucial factor in CNS drug development.

From a synthetic chemistry perspective, novel routes for the efficient production of 1-(pyrimidin-4-yl)piperidin-4-amine have been developed. A 2022 publication in Organic Process Research & Development described a scalable, cost-effective synthesis method that significantly improved yield and purity compared to traditional approaches. This advancement addresses previous challenges in large-scale production, facilitating broader research applications and potential commercialization of derivatives based on this scaffold.

The safety profile and pharmacokinetic properties of 1-(pyrimidin-4-yl)piperidin-4-amine derivatives have been systematically evaluated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting revealed that properly substituted derivatives exhibit favorable metabolic stability and low cytotoxicity, supporting their further development as drug candidates. However, researchers noted that specific structural modifications are required to optimize oral bioavailability, highlighting an area for future investigation.

Emerging applications in targeted protein degradation have further expanded the compound's utility. A Nature Chemical Biology publication (2023) reported the design of proteolysis-targeting chimeras (PROTACs) incorporating 1-(pyrimidin-4-yl)piperidin-4-amine as the warhead component. These bifunctional molecules demonstrated efficient degradation of target proteins in cellular models, opening new avenues for therapeutic intervention in previously "undruggable" targets.

In conclusion, 1-(pyrimidin-4-yl)piperidin-4-amine (CAS: 681287-97-8) represents a multifaceted scaffold with growing importance in pharmaceutical research. Its applications span from kinase inhibition to CNS targeting and protein degradation, supported by continuous improvements in synthetic accessibility and molecular understanding. As research progresses, this compound is expected to play an increasingly significant role in the development of novel therapeutic agents across multiple disease areas.